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Compound of Interest

Compound Name: 2-Bromofluorene

Cat. No.: B047209

Technical Guide to Health and Safety for 2-
Bromofluorene

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for handling 2-
Bromofluorene in a laboratory and research setting. The following sections detail the
compound's properties, hazards, handling procedures, and emergency protocols to ensure a
safe working environment.

Chemical and Physical Properties

2-Bromofluorene is a halogenated polycyclic aromatic hydrocarbon. It is a solid, appearing as
a white to light yellow crystalline powder or flakes.[1][2] It is generally insoluble in water but
soluble in organic solvents such as acetone, ethanol, chloroform, and ethyl acetate.[2][3]

Table 1: Physical and Chemical Properties of 2-Bromofluorene
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Property Value Source(s)
CAS Number 1133-80-8 [4]
Molecular Formula Ci3HoBr [4]
Molecular Weight 245.11 g/mol [1114]
Melting Point 112-114 °C [4115]
Boiling Point 185 °C at 135 mmHg [41[5]

Flash Point Not applicable [5]

Vapor Pressure 0.0000751 mmHg [1]

Insoluble in water; Soluble in
Solubility acetone, ethanol, chloroform, [2][3]

and ethyl acetate.

White to light yellow crystalline
Appearance [1][2]
powder or flakes.

Hazard Identification and Classification

2-Bromofluorene is classified as a hazardous substance. It is irritating to the skin, eyes, and
respiratory system.[1][6][7] It is also classified as a probable human carcinogen by the EPA
based on animal studies.[2]

Table 2: GHS Hazard Classification for 2-Bromofluorene
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Hazard Hazard GHS Hazard Signal .
Pictogram Source(s)

Class Category Statement Word
Skin H315: GHSO07
Corrosion/Irrit  Category 2 Causes skin Warning (Exclamation [11[5][6]
ation irritation Mark)

H319:
Serious Eye GHSO07

Causes ] ]
Damage/Eye Category 2 ) Warning (Exclamation [1][5][6]

o serious eye

Irritation S Mark)

irritation
Specific

H335: May
Target Organ Category 3 GHSO07

cause
Toxicity (Respiratory ] Warning (Exclamation [1][5][6]

_ o respiratory

(Single tract irritation) Mark)

irritation
Exposure)

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Bromofluorene.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2-Bromofluorene to determine the
appropriate level of PPE. The following diagram illustrates the recommended PPE.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1133-80-8
https://www.sigmaaldrich.com/US/en/product/aldrich/124060
https://www.echemi.com/sds/2-bromofluorene-pid_Seven7130.html
https://pubchem.ncbi.nlm.nih.gov/compound/1133-80-8
https://www.sigmaaldrich.com/US/en/product/aldrich/124060
https://www.echemi.com/sds/2-bromofluorene-pid_Seven7130.html
https://pubchem.ncbi.nlm.nih.gov/compound/1133-80-8
https://www.sigmaaldrich.com/US/en/product/aldrich/124060
https://www.echemi.com/sds/2-bromofluorene-pid_Seven7130.html
https://www.benchchem.com/product/b047209?utm_src=pdf-body
https://www.benchchem.com/product/b047209?utm_src=pdf-body
https://www.benchchem.com/product/b047209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment

(PPE) h

Respiratory
Protection

[

(Use in a well-ventilated area or with a fume hood.
If dust is generated, use a NIOSH-approved respirator, e.g., N95)

Respiratory Protection

J

A

Body Protection

Lab Coat
(Appropriate protective clothing)

)

( )

Handling 2-Bromofluorene

Eye/Face Protection

) A
[ (Chemical safety goggles or face shield)

Eye Protection

)

Hand Protection

Gloves

)

o
L

(Chemical-resistant, e.g., Nitrile)

Click to download full resolution v

ia product page

Figure 1: Recommended Personal Protective Equipment for handling 2-Bromofluorene.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemic

Avoid generating dust.[8]

Avoid contact with skin, eyes, and clothing.[8][9]

Do not breathe dust, vapor, mist, or gas.[8]

Wash hands thoroughly after handling.[2]

Keep containers tightly closed when not in use.[8]

al fume hood.[8]
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Storage Procedures

e Store in a cool, dry, and well-ventilated area.[2][8]
o Keep container tightly closed.[8]

o Store away from heat, open flames, and strong oxidizing agents.[2][10]

Emergency Procedures

In case of accidental exposure or a spill, follow these emergency procedures and seek
immediate medical attention.[2]

First-Aid Measures

The following decision tree outlines the appropriate first-aid measures based on the route of
exposure.

Exposure to 2-Bromofiuor

iF rs-Aid Actio L

Immediately flush skin with plenty of water for at least 15 minutes. Immediatel Iy n n eyes with plenty of water for n st 15 minutes, (e D Y ST U el sl iy 0 NOT in
Remove contaminated clothing and shoes. nally ifin m d lower eyelids. izl ration. If conscious and alert, rinse
et 9 g PP If breat jen. Never give anythin
Get medical aid. et medical aid i

cupfuls of milk or water.
nscious person.
ately.

Click to download full resolution via product page

Figure 2: First-Aid Decision Tree for 2-Bromofluorene Exposure.

Spill and Leak Procedures
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In the event of a spill, follow these steps to ensure safe cleanup.

Spill of 2-Bromofluorene

Spill Cleam*; Procedure

( Ensure adequate ventilation and wear appropriate PPE. )

( Avoid generating dust. )

(Vacuum or sweep up the material. )

l

( Place into a suitable, labeled disposal container. )

l

( Clean the spill area thoroughly. )

l

( Dispose of waste according to local, state, and federal regulations. )
- J

Click to download full resolution via product page

Figure 3: Workflow for Cleaning a 2-Bromofluorene Spill.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[6][8]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including carbon monoxide, carbon dioxide, and hydrogen
halides.[9][10]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8][10]

Toxicological Information

Detailed quantitative toxicological data such as LD50 and LC50 values for 2-Bromofluorene
are not readily available in the reviewed literature. However, the compound is known to be an
irritant and a potential carcinogen.

Table 3: Summary of Toxicological Effects
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Effect Observation Source(s)
Acute Toxicity No data available. [6]
Skin Corrosion/Irritation Causes skin irritation. [1][6]
Serious Eye Damage/Irritation Causes serious eye irritation. [1][6]
_ o May cause respiratory
Respiratory Sensitization T [1][6]
irritation.
Germ Cell Mutagenicity No data available.
Classified as a probable
Carcinogenicity human carcinogen by the EPA [2]
based on animal studies.
Reproductive Toxicity No data available.
Specific Target Organ Toxicity )
Respiratory system. [51[11]

(Single Exposure)

Specific Target Organ Toxicity
(Repeated Exposure)

No data available.

Aspiration Hazard

No data available.

Experimental Protocols (General)

Specific experimental protocols for the safety and toxicity testing of 2-Bromofluorene are not

available in the public domain. However, standardized OECD (Organisation for Economic Co-

operation and Development) guidelines are typically followed for the assessment of chemical

hazards. Researchers should adapt these standard protocols for 2-Bromofluorene.

Example of a Relevant OECD Guideline:

e For Skin Irritation: OECD Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method). This test evaluates the potential of a chemical to cause skin

irritation by observing its effects on a reconstructed human epidermis model.
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e For Eye Irritation: OECD Guideline 492 (Reconstructed human Cornea-like Epithelium
(RhCE) test method for identifying chemicals not requiring classification and labelling for eye
irritation or serious eye damage).

o For Mutagenicity: OECD Guideline 471 (Bacterial Reverse Mutation Test - Ames Test). This
test assesses the mutagenic potential of a chemical by measuring its ability to induce
mutations in several strains of Salmonella typhimurium and Escherichia coli.

Disposal Considerations

Dispose of 2-Bromofluorene and any contaminated materials in accordance with all applicable
local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.[6]

[°]

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment conducted by qualified
professionals. Always consult the most recent Safety Data Sheet (SDS) for 2-Bromofluorene
from your supplier before handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety information for handling 2-
Bromofluorene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047209#health-and-safety-information-for-handling-
2-bromofluorene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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